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Compound of Interest

Compound Name: 4-chloro-1H-indol-7-ol

Cat. No.: B15071508 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to provide available information on the chemical compound 4-
chloro-1H-indol-7-ol. Despite a comprehensive search of scientific literature and chemical

databases, detailed experimental data, particularly regarding its biological activity and

synthesis protocols, remains largely unavailable in the public domain. This document

summarizes the confirmed chemical identifiers for this compound.

Chemical Identification
The standardized nomenclature and registry number for 4-chloro-1H-indol-7-ol are essential

for accurate identification and sourcing in a research and development setting.

Identifier Value Citation

IUPAC Name 4-chloro-1H-indol-7-ol [1][2]

CAS Number 1227496-90-3 [1][2]

Data Unavailability
A thorough investigation for quantitative biological data, detailed experimental protocols for

synthesis and biological assays, and any involvement in signaling pathways for 4-chloro-1H-
indol-7-ol did not yield specific results. The scientific literature provides extensive information
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on related chloroindole and hydroxyindole derivatives, including their synthesis and diverse

biological activities. For instance, various chloroindole derivatives have been investigated for

their potential as anticancer agents. However, specific experimental details and quantitative

data for 4-chloro-1H-indol-7-ol are not present in the reviewed literature.

Therefore, the creation of summary tables for quantitative data, detailed experimental

protocols, and diagrams of signaling pathways or experimental workflows as requested is not

possible at this time due to the absence of published research on this specific compound.

Researchers interested in the potential applications of 4-chloro-1H-indol-7-ol would likely

need to undertake foundational research, including the development of a synthetic route and

subsequent in vitro and in vivo screening to determine its biological activity and mechanism of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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